molecular formula C10H19NO3 B6630363 N-cyclopentyloxy-2-methoxy-2-methylpropanamide

N-cyclopentyloxy-2-methoxy-2-methylpropanamide

Cat. No. B6630363
M. Wt: 201.26 g/mol
InChI Key: AWAMNANCXBYSNM-UHFFFAOYSA-N
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Description

N-cyclopentyloxy-2-methoxy-2-methylpropanamide, also known as CPMM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CPMM is a white crystalline solid that is soluble in organic solvents and is stable under normal conditions.

Scientific Research Applications

N-cyclopentyloxy-2-methoxy-2-methylpropanamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. In medicinal chemistry, N-cyclopentyloxy-2-methoxy-2-methylpropanamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs. N-cyclopentyloxy-2-methoxy-2-methylpropanamide has also been studied for its potential use in the treatment of Alzheimer's disease and cancer.

Mechanism of Action

The mechanism of action of N-cyclopentyloxy-2-methoxy-2-methylpropanamide is not fully understood, but it is believed to work by inhibiting the production of inflammatory cytokines and modulating the activity of certain enzymes in the body. N-cyclopentyloxy-2-methoxy-2-methylpropanamide has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-cyclopentyloxy-2-methoxy-2-methylpropanamide has been shown to have several biochemical and physiological effects, including anti-inflammatory and analgesic effects, as well as antioxidant properties. N-cyclopentyloxy-2-methoxy-2-methylpropanamide has also been shown to have neuroprotective effects, which may make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclopentyloxy-2-methoxy-2-methylpropanamide in lab experiments is its stability and solubility in organic solvents. N-cyclopentyloxy-2-methoxy-2-methylpropanamide is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using N-cyclopentyloxy-2-methoxy-2-methylpropanamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-cyclopentyloxy-2-methoxy-2-methylpropanamide. One area of research is the development of new drugs based on the structure of N-cyclopentyloxy-2-methoxy-2-methylpropanamide, particularly for the treatment of inflammatory and neurodegenerative diseases. Another area of research is the study of the potential toxicity of N-cyclopentyloxy-2-methoxy-2-methylpropanamide and its effects on the environment. Additionally, further studies are needed to fully understand the mechanism of action of N-cyclopentyloxy-2-methoxy-2-methylpropanamide and its potential applications in various fields.

Synthesis Methods

N-cyclopentyloxy-2-methoxy-2-methylpropanamide can be synthesized through a multi-step process starting with the reaction of 2-methoxy-2-methylpropanol with cyclopentyl chloroformate to form N-cyclopentyloxy-2-methoxy-2-methylpropanamide. The reaction is carried out under reflux conditions in the presence of a base such as pyridine. The resulting product is then purified through recrystallization to obtain pure N-cyclopentyloxy-2-methoxy-2-methylpropanamide.

properties

IUPAC Name

N-cyclopentyloxy-2-methoxy-2-methylpropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H19NO3/c1-10(2,13-3)9(12)11-14-8-6-4-5-7-8/h8H,4-7H2,1-3H3,(H,11,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AWAMNANCXBYSNM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C(=O)NOC1CCCC1)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H19NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

201.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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